Cas no 219618-11-8 (N-(4-acetylphenyl)-2-cyanoacetamide)

• Product Name: N-(4-acetylphenyl)-2-cyanoacetamide
• CAS No: 219618-11-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD03383082
• CID: 1409426
• PubChem ID: 4227006
• Update Time: 2025-10-20

N-(4-acetylphenyl)-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-2-cyanoacetamide
• MFCD03383082
• 219618-11-8
• AKOS002239274
• ALBB-008555
• LS-02938
• STK401551
• N-(4-acetylphenyl)-2-cyanoacetamide

• MDL： MFCD03383082
• Inchi： 1S/C11H10N2O2/c1-8(14)9-2-4-10(5-3-9)13-11(15)6-7-12/h2-5H,6H2,1H3,(H,13,15)
• InChI Key： WPFBRJWFVGBZJI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)NC(CC#N)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

N-(4-acetylphenyl)-2-cyanoacetamide Security Information

• HazardClass：IRRITANT

Additional information on N-(4-acetylphenyl)-2-cyanoacetamide

N-(4-Acetylphenyl)-2-Cyanoacetamide (CAS No. 219618-11-8): A Comprehensive Overview

N-(4-Acetylphenyl)-2-Cyanoacetamide, also known by its CAS registry number 219618-11-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an acetylphenyl group with a cyanoacetamide moiety. The molecule's structure and functional groups make it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

The synthesis of N-(4-Acetylphenyl)-2-Cyanoacetamide typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and possibly oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of its production while minimizing environmental impact.

The physical and chemical properties of N-(4-Acetylphenyl)-2-Cyanoacetamide are well-documented. It is a crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 207 g/mol, and its density is approximately 1.3 g/cm³. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of biological activity, N-(4-Acetylphenyl)-2-Cyanoacetamide has shown promise in several areas. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in the development of anticancer therapies. Additionally, this compound has been investigated for its anti-inflammatory and antioxidant properties, suggesting its potential use in the treatment of chronic diseases such as neurodegenerative disorders.

The application of N-(4-Acetylphenyl)-2-Cyanoacetamide extends beyond pharmacology into the realm of agrochemicals. Preliminary studies indicate that this compound may possess pesticidal activity, particularly against certain insect species. Its ability to inhibit key enzymes in insect metabolism makes it a candidate for the development of eco-friendly pesticides that are less harmful to non-target species and the environment.

From a materials science perspective, N-(4-Acetylphenyl)-2-Cyanoacetamide has been explored as a building block for the synthesis of advanced materials such as polyamides and coordination polymers. Its cyano group serves as a versatile functional group that can participate in hydrogen bonding and metal coordination, enabling the creation of materials with tailored properties for applications in electronics, catalysis, and sensing.

In conclusion, N-(4-Acetylphenyl)-2-Cyanoacetamide (CAS No. 219618-11-8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a valuable tool in drug discovery, agrochemical development, and materials science.